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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B10782889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
BMS-303141 is a potent and selective small molecule inhibitor of ATP-citrate lyase (ACLY), a

key enzyme in the de novo lipogenesis pathway. By blocking the conversion of citrate to acetyl-

CoA in the cytoplasm, BMS-303141 effectively curtails the synthesis of fatty acids and

cholesterol, making it a significant tool for research in metabolic diseases and oncology. This

technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action,

and key biological data of BMS-303141, tailored for a scientific audience.

Introduction
ATP-citrate lyase (ACLY) serves as a critical link between carbohydrate and lipid metabolism. It

catalyzes the conversion of citrate, exported from the mitochondria, into cytosolic acetyl-CoA,

the fundamental building block for fatty acid and cholesterol biosynthesis. Elevated ACLY

activity is associated with various metabolic disorders, including dyslipidemia and obesity, as

well as certain types of cancer where cancer cells exhibit increased lipogenesis to support

rapid proliferation.

The discovery of BMS-303141, a member of the 2-hydroxy-N-arylbenzenesulfonamide series,

provided a valuable chemical probe to investigate the therapeutic potential of ACLY inhibition.

[1] This compound has demonstrated efficacy in preclinical models, reducing plasma lipids and

glucose, and inhibiting weight gain.[1][2]
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Physicochemical Properties
Property Value Reference

Chemical Name

3,5-Dichloro-2-hydroxy-N-(4-

methoxy[1,1'-biphenyl]-3-yl)-

benzenesulfonamide

[3]

Molecular Formula C₁₉H₁₅Cl₂NO₄S [3][4]

Molecular Weight 424.3 g/mol [3][5]

CAS Number 943962-47-8 [3][4]

Appearance Solid N/A

Solubility
Soluble to 10 mM in DMSO

and to 50 mM in ethanol
[3]

Purity ≥98% (HPLC) [3]

Storage Store at -20°C [3]

Synthesis of BMS-303141
The synthesis of BMS-303141 involves a multi-step process culminating in the formation of the

sulfonamide bond between a substituted benzenesulfonyl chloride and a substituted aniline.

While the seminal paper does not provide a detailed experimental protocol, a plausible

synthetic route can be constructed based on established organic chemistry methodologies and

available information on key intermediates.

Logical Synthesis Workflow
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Step 1: Synthesis of the Sulfonyl Chloride Intermediate

Step 2: Synthesis of the Aniline Intermediate

Step 3: Sulfonamide Bond Formation

2,4-Dichlorophenol
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride

Chlorosulfonation

Chlorosulfonic Acid

3,5-Dichloro-2-hydroxybenzenesulfonyl chloride

4-Methoxy-3-nitro-1,1'-biphenyl

4-Methoxy-[1,1'-biphenyl]-3-amine

Nitro Reduction

Reduction (e.g., H₂, Pd/C)

4-Methoxy-[1,1'-biphenyl]-3-amine

BMS-303141

Coupling in the presence of a base (e.g., Pyridine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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